Cas no 221548-24-9 (6-Chloro-2,5-dimethyl-1H-benzoDimidazole)

• Product Name: 6-Chloro-2,5-dimethyl-1H-benzoDimidazole
• CAS No: 221548-24-9
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• MDL: MFCD15143570
• CID: 244271
• PubChem ID: 10678955
• Update Time: 2025-04-19

6-Chloro-2,5-dimethyl-1H-benzoDimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2,5-dimethyl-1H-benzo[d]imidazole
• 1H-Benzimidazole,6-chloro-2,5-dimethyl-
• 6-Chloro-2,5-dimethylbenzoimidazole
• ACMC-209fsx
• ANW-24751
• CTK8B1224
• MolPort-004-752-172
• MolPort-022-796-777
• SureCN8264566
• BS-23429
• AKOS015999386
• AKOS006333877
• CS-0211880
• 6-chloro-2,5-dimethyl-1H-1,3-benzodiazole
• A878682
• 5-chloro-2,6-dimethyl-1H-benzimidazole
• 221548-24-9
• MFCD15143570
• 1H-Benzimidazole,5-chloro-2,6-dimethyl-(9CI)
• 5-chloro-2, 6-dimethyl-1H-benzimidazole
• DTXSID80443355
• SCHEMBL8264566
• 6-Chloro-2,5-dimethyl-1H-benzoDimidazole

• MDL： MFCD15143570
• Inchi： 1S/C9H9ClN2/c1-5-3-8-9(4-7(5)10)12-6(2)11-8/h3-4H,1-2H3,(H,11,12)
• InChI Key： DIYFYTRPWDXBDY-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1C)NC(C)=N2

Computed Properties

• Exact Mass: 180.04557
• Monoisotopic Mass: 180.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68

6-Chloro-2,5-dimethyl-1H-benzoDimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)